N-[4-(acetylamino)phenyl]-2-(3-butyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(3-butyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C26H27N5O3/c1-3-4-14-30-17-27-24-22(19-8-6-5-7-9-19)15-31(25(24)26(30)34)16-23(33)29-21-12-10-20(11-13-21)28-18(2)32/h5-13,15,17H,3-4,14,16H2,1-2H3,(H,28,32)(H,29,33)
• InChI Key: UDNMEUJUFHSWOO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=NC2=C(C1=O)N(C=C2C3=CC=CC=C3)CC(=O)NC4=CC=C(C=C4)NC(=O)C
• Molecular Formula: C26H27N5O3
• Molecular Weight: 457.5 g/mol

Description

N-[4-(acetylamino)phenyl]-2-(3-butyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C26H27N5O3 and its molecular weight is 457.534. The purity is usually 95%.
BenchChem offers high-quality N-[4-(acetylamino)phenyl]-2-(3-butyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[4-(acetylamino)phenyl]-2-(3-butyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis and characterization of novel heterocyclic compounds, which have potential applications in medicinal chemistry, are a primary focus of research involving this compound. For instance, studies have detailed the synthesis of pyrrole, pyrrolopyrimidine, thiocyanate, hydrazone, pyrazole, isothiocyanate, and thiophene derivatives containing biologically active moieties. These derivatives are explored for their antimicrobial and antitumor activities, showcasing the versatility of the core structure in generating pharmacologically relevant compounds (Alqasoumi et al., 2009).

Antimicrobial Activity

Research on this compound and its derivatives has also highlighted their potential in antimicrobial applications. Synthesis and evaluation of novel heterocyclic compounds derived from this core structure have demonstrated significant antibacterial and antifungal activities, indicating their utility in developing new antimicrobial agents (Nunna et al., 2014).

Radioligand Development for PET Imaging

Another area of application is in the development of selective radioligands for positron emission tomography (PET) imaging. Derivatives of this compound have been synthesized and evaluated as selective ligands for imaging proteins or receptors in the brain, demonstrating the compound's potential in contributing to novel diagnostic tools in neurology and oncology (Dollé et al., 2008).

Enantiomeric Separation and Absolute Configuration

The compound's derivatives have been studied for their chiral properties, including the successful separation of enantiomers and assignment of their absolute configuration. This research is crucial for the development of enantiomerically pure drugs, which can have significantly different therapeutic effects and safety profiles (Rossi et al., 2016).